(E)-1-phenyl-3-[4-(trifluoromethyl)phenyl]prop-2-en-1-one

• IUPAC Name: (E)-1-phenyl-3-[4-(trifluoromethyl)phenyl]prop-2-en-1-one
• InChI: InChI=1S/C16H11F3O/c17-16(18,19)14-9-6-12(7-10-14)8-11-15(20)13-4-2-1-3-5-13/h1-11H/b11-8+
• InChI Key: QZMAQARJRMCAPU-DHZHZOJOSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=O)C=CC2=CC=C(C=C2)C(F)(F)F
• Isomeric SMILES: C1=CC=C(C=C1)C(=O)/C=C/C2=CC=C(C=C2)C(F)(F)F
• Molecular Formula: C16H11F3O
• Molecular Weight: 276.25 g/mol

Description

(E)-1-phenyl-3-[4-(trifluoromethyl)phenyl]prop-2-en-1-one, also known as EF24, is a synthetic compound that has been extensively studied for its potential therapeutic applications. It belongs to the class of chalcones, which are compounds that have been shown to possess a wide range of bioactivities, including anti-inflammatory, antioxidant, and anticancer properties.

Scientific Research Applications

Synthesis and Structural Analysis

• A study detailed the synthesis and structural characterization of a related compound, (E)-1-(4-bromophenyl)-3-(4-(trifluoromethyl)phenyl)prop-2-en-1-one. This compound was analyzed using single-crystal X-ray diffraction, revealing important molecular interactions and structural features. Such insights are valuable for understanding the reactivity and potential applications of similar compounds (Arshad et al., 2017).

Material Science and Electrochemistry

• In the field of material science, research has been conducted on derivatives of 1,1-difluoro-1-alkenes, which share a structural resemblance with the compound . These studies are significant for developing advanced materials in lithium-ion batteries, indicating potential applications in energy storage technologies (Kubota et al., 2012).

Chemical Reactivity and Molecular Dynamics

• Another study focused on the molecular structure and reactivity of (E)-1-(4-bromophenyl)-3-(4-(trifluoromethoxy)phenyl)prop-2-en-1-one. This research used Density Functional Theory (DFT) and molecular dynamics simulations to analyze the molecule's reactivity. Such studies are crucial for understanding how these compounds interact in various chemical environments, which is vital for their application in chemical synthesis and drug development (Arshad et al., 2017).

Photophysical Properties

• Research on the photophysical properties of chalcone derivatives, which are structurally similar to (E)-1-phenyl-3-[4-(trifluoromethyl)phenyl]prop-2-en-1-one, has shown significant solvatochromic effects. This indicates potential applications in fields such as optical materials and sensors, where the interaction with light is a key property (Kumari et al., 2017).

Mechanism of Action

Mode of Action

It is suggested that the compound may interact with its targets, leading to changes in cellular processes

Pharmacokinetics

It is suggested that the compound has high gastrointestinal absorption . The impact of these properties on the bioavailability of the compound would need to be investigated further.